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Compound of Interest

N-cyclopentyl-N-ethylamine
Compound Name:

hydrochloride
CAS No.: 1177860-04-6
Cat. No.: B1357493

Get Quote

Executive Summary

N-Cyclopentyl-N-ethylamine hydrochloride (CAS: 1177860-04-6) is a secondary amine salt
serving as a critical aliphatic building block in medicinal chemistry.[1] Structurally characterized
by a cyclopentyl ring fused to an ethylamino moiety, this compound exhibits the steric bulk and
lipophilicity characteristic of cycloalkylamines, balanced by the polarity of the hydrochloride salt
form.

Its primary utility lies in drug discovery as a pharmacophore modulator, particularly in the
synthesis of antimalarials (4-aminoquinoline derivatives) and potential psychoactive ligands
where

-alkylation patterns dictate receptor affinity. This guide provides a rigorous technical breakdown
of its structural properties, synthetic pathways, and handling protocols.

Chemical Identity & Structural Analysis
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The compound consists of a cyclopentane ring attached to a nitrogen atom, which is further
substituted with an ethyl group. In its hydrochloride form, the nitrogen is protonated, rendering

the molecule a cation (

) paired with a chloride anion (

).
Nomenclature & ldentifiers
Property Detail
IUPAC Name N-Ethylcyclopentanamine hydrochloride

N-Ethyl-N-cyclopentylamine HCI;
Common Synonyms ) )
Cyclopentanamine, N-ethyl-, hydrochloride

CAS Number (Salt) 1177860-04-6

CAS Number (Free Base) 45592-46-9

Molecular Formula

Molecular Weight 149.66 g/mol (Salt); 113.20 g/mol (Free Base)
SMILES CCNcC1cceel.cl
InChl Key ZVPOLHUNQBAUME-UHFFFAOYSA-N

Structural Connectivity Diagram

The following diagram illustrates the logical connectivity and salt formation of the molecule.
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Fig 1. Structural Connectivity of N-Cyclopentyl-N-ethylamine HCI
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Figure 1: Logical connectivity showing the secondary amine core stabilized by the chloride
counterion.

Physicochemical Profile

Understanding the physical state is crucial for formulation and synthesis. The hydrochloride salt
is generally a white to off-white crystalline solid, contrasting with the free base which is a
volatile, flammable liquid.

Property Value | Characteristic Note

. , _ Free base is a liquid (BP
Physical State Crystalline Solid (Salt)

~119°C)
High in
Solubility Lipophilic cation behavior
, MeOH, EtOH
] ] Typical for secondary
pKa (Conjugate Acid) ~10.8-11.1 i ]
dialkylamines
Hygroscopicity Moderate Store in desiccator
Moderate lipophilicity
LogP (Free Base) ~1.4 facilitating membrane

permeability

Synthetic Methodologies

The most robust route for synthesizing high-purity N-cyclopentyl-N-ethylamine is Reductive
Amination. This method avoids the poly-alkylation byproducts common in direct alkylation (e.g.,
reacting cyclopentylamine with ethyl bromide).

Reaction Scheme

The synthesis involves the condensation of cyclopentanone with ethylamine to form an imine
intermediate, which is subsequently reduced in situ.
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Fig 2. Reductive Amination Pathway for N-Cyclopentyl-N-ethylamine HCI

Click to download full resolution via product page

Figure 2: Stepwise synthesis via reductive amination prevents over-alkylation.

Detailed Experimental Protocol

Objective: Synthesis of N-cyclopentyl-N-ethylamine HCI via Sodium Triacetoxyborohydride (

) reduction.

Reagents:
e Cyclopentanone (1.0 eq)
o Ethylamine (2.0 M in THF or aqueous, 1.2 eq)

¢ Sodium Triacetoxyborohydride (
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) (1.5 eq)

e Dichloromethane (DCM) (Solvent)[2]

o Acetic Acid (Catalytic, if using anhydrous amine)
Procedure:

» Imine Formation: In a round-bottom flask under

atmosphere, dissolve Cyclopentanone in dry DCM. Add Ethylamine solution.[1] If using
anhydrous amine, add 1-2 drops of acetic acid to catalyze imine formation. Stir at room
temperature for 30—60 minutes.

e Reduction: Cool the mixture to 0°C. Add

portion-wise over 15 minutes. The mild nature of
prevents the reduction of the ketone before imine formation.

e Reaction: Allow the mixture to warm to room temperature and stir for 12—16 hours. Monitor
via TLC or GC-MS.

e Quench & Workup: Quench with saturated

solution. Extract the aqueous layer with DCM (3x). Combine organic layers, wash with brine,
and dry over

o Salt Formation: Concentrate the organic layer to obtain the crude free base oil. Redissolve in
minimal diethyl ether. Add 4M HCI in dioxane dropwise at 0°C. A white precipitate (the
hydrochloride salt) will form immediately.

 Purification: Filter the solid, wash with cold ether, and dry under vacuum. Recrystallize from
Ethanol/Ether if necessary.

Spectroscopic Characterization
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Verification of the structure requires analysis of the unique environment of the cyclopentyl
methine proton and the ethyl group.

Predicted NMR Data ( or )
e 1H NMR:
o ~3.3-3.5 ppm (Multiplet, 1H): Methine proton (
) on the cyclopentyl ring attached to Nitrogen.
o ~2.9-3.1 ppm (Quartet, 2H): Methylene (
) of the ethyl group.
o ~1.8-2.1 ppm (Multiplet, 2H): Cyclopentyl ring protons adjacent to the amine.
o ~1.5-1.8 ppm (Multiplet, 6H): Remaining cyclopentyl protons.
o ~1.2-1.4 ppm (Triplet, 3H): Methyl (
) of the ethyl group.

o Note: In the HCI salt, the ammonium protons (
) typically appear as a broad singlet around 9.0-10.0 ppm in DMSO-d6.
e Mass Spectrometry (ESI+):
o [M+H]+: m/z ~114.13 (Corresponding to the protonated free base).

Applications in Medicinal Chemistry

The N-ethylcyclopentyl moiety is a "privileged structure™ for modulating lipophilicity without
introducing excessive molecular weight.

e Antimalarial Research: Used as a side-chain precursor for 4-aminoquinoline derivatives
(chloroquine analogs).[3] The secondary amine allows attachment to the quinoline core,
while the cyclopentyl group enhances vacuolar accumulation in the parasite via lipophilic

trapping.
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e GPCR Ligands: The cyclopentyl group provides a rigid hydrophobic bulk often required for
fitting into orthosteric binding pockets of G-protein coupled receptors (e.g., chemokine
receptors).

 Building Block Utility: It serves as a stable secondary amine for
reactions or amide couplings in fragment-based drug design.
Handling & Safety (E-E-A-T)
While the hydrochloride salt is safer than the free base, strict safety protocols are mandatory.
e Hazards (GHS):
o H302: Harmful if swallowed.[1][4][5][6]
o H315/H319: Causes skin and serious eye irritation.[1][5][6]
o H335: May cause respiratory irritation.[1][5][6]

» Storage: Store in a cool, dry place under inert atmosphere (Argon/Nitrogen). The salt is
hygroscopic; exposure to moisture will lead to clumping and potential hydrolysis over
extended periods.

» Disposal: Dissolve in a combustible solvent and burn in a chemical incinerator equipped with
an afterburner and scrubber.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

© 2026 BenchChem. All rights reserved. 7/9 Tech Support


https://pubchem.ncbi.nlm.nih.gov/compound/19608610
https://cdn.caymanchem.com/cdn/msds/23944m.pdf
https://www.fishersci.ca/store/msds?partNumber=AC111590050&productDescription=cyclopentylamine-99-thermo-scientific-1&language=en&countryCode=CA
https://www.fishersci.com/store/msds?partNumber=AC111591000&productDescription=CYCLOPENTYLAMINE+100GR&vendorId=VN00032119&countryCode=US&language=en
https://pubchem.ncbi.nlm.nih.gov/compound/19608610
https://www.fishersci.ca/store/msds?partNumber=AC111590050&productDescription=cyclopentylamine-99-thermo-scientific-1&language=en&countryCode=CA
https://www.fishersci.com/store/msds?partNumber=AC111591000&productDescription=CYCLOPENTYLAMINE+100GR&vendorId=VN00032119&countryCode=US&language=en
https://pubchem.ncbi.nlm.nih.gov/compound/19608610
https://www.fishersci.ca/store/msds?partNumber=AC111590050&productDescription=cyclopentylamine-99-thermo-scientific-1&language=en&countryCode=CA
https://www.fishersci.com/store/msds?partNumber=AC111591000&productDescription=CYCLOPENTYLAMINE+100GR&vendorId=VN00032119&countryCode=US&language=en
https://pubchem.ncbi.nlm.nih.gov/compound/N-ethylcyclopentanamine-hydrochloride
https://pubchem.ncbi.nlm.nih.gov/compound/19608610
https://www.masterorganicchemistry.com/2017/09/01/reductive-amination/
https://www.benchchem.com/product/b1357493?utm_src=pdf-custom-synthesis#bc-rfq
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1357493?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Foundational & Exploratory

Check Availability & Pricing

Sources

[pubchem.ncbi.nlm.nih.gov]
e 2. pdf.benchchem.com [pdf.benchchem.com]

e 3. pdf.benchchem.com [pdf.benchchem.com]

¢ 4. cdn.caymanchem.com [cdn.caymanchem.com]

o 5. fishersci.ca [fishersci.ca]

e 6. fishersci.com [fishersci.com]

1. N-ethylcyclopentanamine hydrochloride | C7H16CIN | CID 19608610 - PubChem

» To cite this document: BenchChem. [Comprehensive Technical Analysis: N-Cyclopentyl-N-
ethylamine Hydrochloride]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1357493/docs#comprehensive-technical-analysis-n-

cyclopentyl-n-ethylamine-hydrochloride]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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